Cas no 2168880-02-0 (2-(2-fluoro-1-hydroxy-2-methylpropyl)-1,3-thiazole-5-carbaldehyde)

• Product Name: 2-(2-fluoro-1-hydroxy-2-methylpropyl)-1,3-thiazole-5-carbaldehyde
• CAS No: 2168880-02-0
• MF: C₈H₁₀FNO₂S
• MW: 203.233904361725
• CID: 5945676
• PubChem ID: 165779667
• Update Time: 2025-06-08

2-(2-fluoro-1-hydroxy-2-methylpropyl)-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-1-hydroxy-2-methylpropyl)-1,3-thiazole-5-carbaldehyde
• 2168880-02-0
• EN300-1269432

• Inchi： 1S/C8H10FNO2S/c1-8(2,9)6(12)7-10-3-5(4-11)13-7/h3-4,6,12H,1-2H3
• InChI Key： YWBCTQYFEYUMBV-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CN=C1C(C(C)(C)F)O

Computed Properties

• Exact Mass: 203.04162790g/mol
• Monoisotopic Mass: 203.04162790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 78.4Ų

Additional information on 2-(2-fluoro-1-hydroxy-2-methylpropyl)-1,3-thiazole-5-carbaldehyde

Introduction to 2-(2-fluoro-1-hydroxy-2-methylpropyl)-1,3-thiazole-5-carbaldehyde (CAS No. 2168880-02-0)

2-(2-fluoro-1-hydroxy-2-methylpropyl)-1,3-thiazole-5-carbaldehyde, identified by its CAS number 2168880-02-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a fluoro group, a hydroxyl group, and a methyl group in its molecular framework contributes to its unique chemical properties and potential pharmacological applications.

The molecular structure of 2-(2-fluoro-1-hydroxy-2-methylpropyl)-1,3-thiazole-5-carbaldehyde consists of a central thiazole ring substituted with a formyl group at the 5-position and an aliphatic side chain attached to the 2-position. The side chain itself is a branched alkyl group with a fluoro and hydroxyl substituents, which enhances its reactivity and interaction with biological targets. This structural configuration makes it a promising candidate for further investigation in drug discovery and development.

In recent years, there has been growing interest in thiazole derivatives due to their demonstrated efficacy in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The fluoro group in the molecule is particularly noteworthy, as fluorine substitution often improves metabolic stability and binding affinity to biological receptors. Additionally, the hydroxyl group can participate in hydrogen bonding interactions, further modulating the compound's pharmacokinetic properties.

Current research in the field of medicinal chemistry has highlighted the potential of 2-(2-fluoro-1-hydroxy-2-methylpropyl)-1,3-thiazole-5-carbaldehyde as a scaffold for developing novel therapeutic agents. Studies have shown that thiazole-based compounds can exhibit inhibitory effects on key enzymes and receptors involved in pathogenic processes. For instance, derivatives of thiazole have been investigated for their ability to interfere with bacterial biofilm formation and viral replication mechanisms.

The aliphatic side chain in 2-(2-fluoro-1-hydroxy-2-methylpropyl)-1,3-thiazole-5-carbaldehyde is another critical feature that influences its biological activity. The presence of both a methyl group and an hydroxyl group on this side chain can create multiple sites for interaction with biological targets, potentially leading to enhanced efficacy or selectivity. This structural versatility makes it an attractive molecule for medicinal chemists seeking to design next-generation drugs.

One of the most compelling aspects of this compound is its potential role in addressing emerging therapeutic challenges. With the rise of antibiotic-resistant bacteria and drug-resistant cancers, there is an urgent need for innovative chemical entities that can overcome existing limitations. The unique structural features of 2-(2-fluoro-1-hydroxy-2-methylpropyl)-1,3-thiazole-5-carbaldehyde, particularly its combination of fluorine substitution and functionalized side chains, positions it as a valuable asset in this quest.

Furthermore, computational studies have been instrumental in understanding the pharmacophoric properties of this compound. Molecular modeling techniques have revealed that the arrangement of atoms in 2-(2-fluoro-1-hydroxy-2-methylpropyl)-1,3-thiazole-5-carbaldehyde allows for optimal interactions with biological targets such as enzymes and receptors. These insights have guided synthetic efforts aimed at optimizing its potency and selectivity.

The synthesis of 2-(2-fluoro-1-hydroxy-2-methylpropyl)-1,3-thiazole-5-carbaldehyde involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the necessary functional groups while maintaining structural integrity. Techniques such as fluorination reactions and formylation strategies are critical steps in constructing this complex molecule.

Evaluation of the compound's physicochemical properties is essential for assessing its suitability as a drug candidate. Parameters such as solubility, stability, and metabolic degradation profile are carefully analyzed to predict its behavior in biological systems. Preliminary studies suggest that 2-(2-fluoro-1-hydroxy-2-methylpropyl)-1,3-thiazole-5-carbaldehyde exhibits favorable properties that could enhance its bioavailability and therapeutic efficacy.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its utility in agrochemicals and material science due to its structural features that may confer desirable properties upon derivative molecules. This interdisciplinary approach underscores the versatility of thiazole-based compounds and their broad impact on science and industry.

In conclusion, 2168880-020 is not just another chemical entity but represents a significant advancement in medicinal chemistry with far-reaching implications for human health. Its unique structure,fluoro substitution,hydroxyl functionality,methyl group integration,aliphatic side chain,and promising biological activities make it a cornerstone in ongoing research efforts aimed at developing novel therapeutics. As scientific understanding evolves, 2168880 -02 -0 will continue to inspire innovation across multiple disciplines.